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Compound of Interest

Compound Name: 2-Methoxyethyl acetate

Cat. No.: B086879 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Methoxyethyl Acetate: Boiling and

Melting Point

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
Methoxyethyl acetate, tailored for researchers, scientists, and drug development

professionals. The document presents quantitative data in a structured format, details relevant

experimental protocols, and includes a visual representation of the determination workflow.

Physical Properties of 2-Methoxyethyl Acetate
2-Methoxyethyl acetate, also known as ethylene glycol monomethyl ether acetate (EGMEA)

or methyl cellosolve acetate, is a colorless liquid with a mild, ether-like odor.[1] It is a versatile

solvent used in various industrial applications, including in the manufacturing of lacquers,

dopes, and for textile printing.[2] Accurate knowledge of its physical properties, such as boiling

and melting points, is crucial for its proper handling, application, and for ensuring safety in a

laboratory and industrial settings.

Data Presentation
The boiling and melting points of 2-Methoxyethyl acetate from various sources are

summarized in the table below for easy comparison.
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Physical Property Value (°C) Value (°F) References

Boiling Point 145 °C 293 °F [2][3][4][5][6]

Melting Point -65 °C -85 °F [2][3][4][5][6]

Experimental Protocols for Determination
The determination of boiling and melting points is a fundamental procedure in the

characterization of chemical substances. The following sections detail the standard

methodologies employed for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] For accurate determination, several methods can be employed, with the choice

often depending on the quantity of the substance available.

2.1.1. Distillation Method This method is suitable when a larger volume of the liquid (typically >

5 mL) is available and also serves to purify the sample.[7]

Apparatus: A standard distillation setup is assembled, consisting of a distillation flask, a

condenser, a receiving flask, and a thermometer.

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

The apparatus is heated, and the liquid is brought to a boil.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask to accurately measure the temperature of the vapor that is distilling.

The temperature is recorded when the liquid is boiling steadily and the vapor is

condensing and dripping into the receiving flask at a constant rate. This stable

temperature is the boiling point of the liquid.[8]
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2.1.2. Micro or Mini Scale (Capillary) Method This method is ideal when only a small amount of

the substance is available.[7]

Apparatus: A melting point apparatus or a Thiele tube, a small test tube, a thermometer, and

a capillary tube sealed at one end.[9][10]

Procedure:

A small amount of the liquid is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is attached to a thermometer and heated in a melting point apparatus or a

Thiele tube filled with a heating oil.[9][10]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[8]

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state.[11] For a pure crystalline solid, this transition occurs over a narrow temperature range.

2.2.1. Capillary Method This is the most common and standard technique for determining the

melting point of a solid.[1][11]

Apparatus: A melting point apparatus (such as a Mel-Temp or a digital instrument) or a Thiele

tube, and a capillary tube.[10][12]

Procedure:
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A small amount of the finely powdered, dry solid sample is packed into the sealed end of a

capillary tube.[11]

The capillary tube is placed in the heating block of the melting point apparatus or attached

to a thermometer and immersed in a Thiele tube.[10][12]

The sample is heated at a controlled rate. A rapid heating rate can be used initially to

determine an approximate melting range, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) for an accurate measurement.[12]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range. For a pure substance, this range is typically narrow (0.5-1 °C).[12]

Workflow Visualization
The following diagram illustrates the generalized experimental workflow for determining the

boiling and melting points of a chemical substance like 2-Methoxyethyl acetate.
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Experimental Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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